Cas no 1354949-33-9 (5-cyclohexyl-N-methyl-1H-pyrazol-3-amine)

• Product Name: 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine
• CAS No: 1354949-33-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD20233534
• CID: 5573789
• Update Time: 2026-03-11

5-cyclohexyl-N-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 5-cyclohexyl-N-methyl-

• MDL： MFCD20233534
• Inchi： 1S/C10H17N3/c1-11-10-7-9(12-13-10)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H2,11,12,13)
• InChI Key： QIWJJQJUXPIPNF-UHFFFAOYSA-N
• SMILES： N1C(C2CCCCC2)=CC(NC)=N1

Additional information on 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine

Introduction to 5-Cyclohexyl-N-Methyl-1H-Pyrazol-3-Amine (CAS No. 1354949-33-9)

5-Cyclohexyl-N-methyl-1H-pyrazol-3-amine (CAS No. 1354949-33-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine.

The chemical structure of 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a cyclohexyl group and a methylamino group. The pyrazole ring, known for its biological activity, is a key functional group in many pharmaceuticals. The cyclohexyl substituent adds steric bulk and hydrophobicity, while the methylamino group enhances the compound's basicity and solubility properties. These structural features collectively contribute to the compound's unique pharmacological profile.

Recent studies have highlighted the potential of 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine in various therapeutic areas. One notable application is its use as an anticonvulsant agent. Research published in the *Journal of Medicinal Chemistry* demonstrated that 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine exhibits potent anticonvulsant activity in animal models of epilepsy. The compound was found to effectively reduce seizure frequency and duration without causing significant side effects, making it a promising candidate for further development in epilepsy treatment.

Another area of interest is the role of 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine in neurodegenerative diseases. Studies have shown that this compound can modulate certain neurotransmitter systems, particularly those involving glutamate and GABA. A study published in *Neuropharmacology* reported that 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine can protect neurons from glutamate-induced toxicity, suggesting its potential as a neuroprotective agent. This property makes it a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine has also been explored for its anti-inflammatory properties. Research published in *Inflammation* demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine could be beneficial in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine involves several well-established chemical reactions. One common approach is to start with a cyclohexanecarboxaldehyde, which is converted to the corresponding hydrazine derivative through a reductive amination reaction. The hydrazine derivative is then cyclized with an appropriate nitrile or ketone to form the pyrazole ring. Finally, methylation of the amino group yields the desired product. This synthetic route is highly efficient and scalable, making it suitable for large-scale production.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine. Preclinical studies are currently underway to evaluate its safety and efficacy in various animal models. These studies will provide crucial data for advancing the compound into clinical trials.

In conclusion, 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine (CAS No. 1354949-33-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development in various therapeutic areas, including anticonvulsant therapy, neuroprotection, and anti-inflammatory treatment. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, 5-cyclohexyl-N-methyl-1H-pyrazol-3-amine is poised to play an important role in advancing medical treatments for numerous diseases.